Cas no 117751-64-1 (Benzene, 1,3-dichloro-2-ethyl-5-nitro-)

• Product Name: Benzene, 1,3-dichloro-2-ethyl-5-nitro-
• CAS No: 117751-64-1
• MF: C₈H₇Cl₂NO₂
• MW: 220.052680253983
• CID: 1206978
• PubChem ID: 11053167
• Update Time: 2025-04-20

Benzene, 1,3-dichloro-2-ethyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-dichloro-2-ethyl-5-nitro-
• 1,3-Dichloro-2-ethyl-5-nitrobenzene
• 117751-64-1
• SCHEMBL8407331

• Inchi： 1S/C8H7Cl2NO2/c1-2-6-7(9)3-5(11(12)13)4-8(6)10/h3-4H,2H2,1H3
• InChI Key： OKTIJOUNNOMGCH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1CC)Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 218.98551
• Monoisotopic Mass: 218.9853839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14